Cas no 5464-46-0 (1,2,3-Butanetricarboxylicacid, 1-oxo-, 1,2,3-triethyl ester)
5464-46-0 structure
Product Name:1,2,3-Butanetricarboxylicacid, 1-oxo-, 1,2,3-triethyl ester
CAS No:5464-46-0
MF:C13H20O7
MW:288.293704986572
CID:382164
PubChem ID:225948
Update Time:2025-04-19
1,2,3-Butanetricarboxylicacid, 1-oxo-, 1,2,3-triethyl ester Chemical and Physical Properties
Names and Identifiers
-
- 1,2,3-Butanetricarboxylicacid, 1-oxo-, 1,2,3-triethyl ester
- triethyl 1-oxobutane-1,2,3-tricarboxylate
- 1-Oxo-butan-1,2,3-tricarbonsaeure-triaethylester
- 1-oxo-butane-1,2,3-tricarboxylic acid triethyl ester
- diethyl 3-ethoxycarbonyl-4-methyl-2-oxopentanedioate
- Oxalbrenzweinsaeure-triaethylester
- DTXSID50280198
- NSC-15854
- 5464-46-0
- NSC15854
- NSC 15854
-
- Inchi: 1S/C13H20O7/c1-5-18-11(15)8(4)9(12(16)19-6-2)10(14)13(17)20-7-3/h8-9H,5-7H2,1-4H3
- InChI Key: RYNYXETZYVJRKY-UHFFFAOYSA-N
- SMILES: O(CC)C(C(C)C(C(=O)OCC)C(C(=O)OCC)=O)=O
Computed Properties
- Exact Mass: 288.12100
- Monoisotopic Mass: 288.121
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 20
- Rotatable Bond Count: 11
- Complexity: 375
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.5
- Topological Polar Surface Area: 96Ų
Experimental Properties
- Density: 1.146
- Boiling Point: 375.1°Cat760mmHg
- Flash Point: 163.3°C
- Refractive Index: 1.449
- PSA: 95.97000
- LogP: 0.49710
1,2,3-Butanetricarboxylicacid, 1-oxo-, 1,2,3-triethyl ester Related Literature
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
5464-46-0 (1,2,3-Butanetricarboxylicacid, 1-oxo-, 1,2,3-triethyl ester) Related Products
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